Cas no 1314739-10-0 (2-methyl-2-(2,4,6-trichlorophenyl)propanenitrile)

• Product Name: 2-methyl-2-(2,4,6-trichlorophenyl)propanenitrile
• CAS No: 1314739-10-0
• MF: C₁₀H₈Cl₃N
• MW: 248.536219596863
• CID: 5913326
• PubChem ID: 129954373
• Update Time: 2025-06-09

2-methyl-2-(2,4,6-trichlorophenyl)propanenitrile Chemical and Physical Properties

Names and Identifiers

• 2-methyl-2-(2,4,6-trichlorophenyl)propanenitrile
• EN300-1967269
• 1314739-10-0

• Inchi： 1S/C10H8Cl3N/c1-10(2,5-14)9-7(12)3-6(11)4-8(9)13/h3-4H,1-2H3
• InChI Key： WZSHCKPDNJBTOR-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=C(C=1C(C#N)(C)C)Cl)Cl

Computed Properties

• Exact Mass: 246.972232g/mol
• Monoisotopic Mass: 246.972232g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 243
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 23.8Ų

Additional information on 2-methyl-2-(2,4,6-trichlorophenyl)propanenitrile

Introduction to 2-methyl-2-(2,4,6-trichlorophenyl)propanenitrile (CAS No. 1314739-10-0)

2-methyl-2-(2,4,6-trichlorophenyl)propanenitrile, identified by the Chemical Abstracts Service Number (CAS No.) 1314739-10-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to the class of nitrile derivatives, characterized by the presence of a cyano group (-CN) attached to an alkyl chain. The structural framework of 2-methyl-2-(2,4,6-trichlorophenyl)propanenitrile incorporates a tertiary butyl group substituted with a trichlorophenyl moiety, which imparts unique electronic and steric properties to the molecule. Such structural features make it a valuable intermediate in synthetic chemistry, particularly in the development of novel bioactive molecules.

The trichlorophenyl substituent is a key element in this compound, contributing to its reactivity and potential applications. The chlorine atoms in the phenyl ring enhance the electrophilicity of the aromatic system, making it susceptible to nucleophilic substitution reactions. This characteristic is particularly useful in cross-coupling reactions, such as Suzuki or Heck couplings, where the trichlorophenyl group can serve as a handle for further functionalization. Additionally, the electron-withdrawing nature of the cyano group influences the overall electronic properties of the molecule, affecting its interactions with biological targets.

In recent years, there has been growing interest in exploring the pharmacological potential of nitrile-containing compounds. The nitrile group can undergo hydrolysis to form carboxylic acids or reduction to yield primary amines, providing versatile pathways for derivatization. This flexibility has made nitriles valuable scaffolds in drug discovery programs. For instance, studies have demonstrated that nitrile-containing molecules exhibit diverse biological activities, including antimicrobial, anti-inflammatory, and anticancer effects. The compound 2-methyl-2-(2,4,6-trichlorophenyl)propanenitrile is no exception and has been investigated for its potential role in medicinal chemistry.

One of the most compelling aspects of 2-methyl-2-(2,4,6-trichlorophenyl)propanenitrile is its utility as a building block in synthesizing more complex molecules. The presence of both a cyano group and a reactive trichlorophenyl moiety allows for multiple points of modification, enabling chemists to tailor the properties of derived compounds for specific applications. In particular, researchers have explored its use in generating novel heterocyclic structures, which are often found in biologically active agents. The ability to incorporate this compound into larger frameworks while retaining its unique reactivity makes it an attractive choice for synthetic chemists.

Recent advancements in computational chemistry have further enhanced the understanding of how 2-methyl-2-(2,4,6-trichlorophenyl)propanenitrile behaves in various chemical environments. Molecular modeling studies have provided insights into its interactions with enzymes and receptors, helping to predict its biological activity. These computational approaches are complemented by experimental investigations, which have validated many of these predictions. For example, crystallographic studies have revealed how this compound binds to certain target proteins, offering a detailed view of its mechanism of action.

The agrochemical sector has also recognized the significance of 2-methyl-2-(2,4,6-trichlorophenyl)propanenitrile as a precursor for developing new pesticides and herbicides. The structural features of this compound make it well-suited for designing molecules that can interact with biological pathways in pests while minimizing harm to non-target organisms. Innovations in green chemistry have prompted researchers to explore more sustainable synthetic routes for producing this intermediate. Techniques such as catalytic hydrogenation and solvent-free reactions are being optimized to reduce waste and energy consumption during its preparation.

Another area where 2-methyl-2-(2,4,6-trichlorophenyl)propanenitrile has shown promise is in material science. The unique electronic properties of the nitrile and trichlorophenyl groups make this compound suitable for use in organic electronics and optoelectronic devices. Researchers have investigated its potential as an electron acceptor or donor in organic semiconductors, which are critical components in technologies like organic light-emitting diodes (OLEDs) and solar cells. The ability to fine-tune these properties through structural modifications offers exciting possibilities for developing next-generation materials.

In conclusion,2-methyl-2-(2,4,6-trichlorophenyl)propanenitrile (CAS No. 1314739-10-0) is a multifaceted compound with applications spanning pharmaceuticals、agrochemicals，and materials science。 Its structural features，including the cyano group and reactive trichlorophenyl moiety，make it a valuable intermediate for synthetic chemists。 Ongoing research continues to uncover new ways to utilize this compound，both as a building block and as an active molecule itself。 As our understanding of its properties grows，so too does its potential to contribute to advancements across multiple scientific disciplines。